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Compound of Interest

Compound Name:
6-Chloro-6-deoxy-alpha-d-

glucopyranose

Cat. No.: B052708 Get Quote

Technical Guide: 6-Chloro-6-deoxy-alpha-d-
glucopyranose
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Chloro-6-deoxy-alpha-d-
glucopyranose, including its chemical identifiers, physicochemical properties, synthesis

protocols, and biological activity. The information is intended to support research and

development efforts in various scientific fields.

Chemical Identifiers and Physicochemical
Properties
6-Chloro-6-deoxy-alpha-d-glucopyranose is a halogenated derivative of glucose. Its key

identifiers and properties are summarized below.
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Property Value Source

CAS Number 28528-86-1 [1]

Molecular Formula C6H11ClO5 [2]

Molecular Weight 198.6 g/mol [2][3]

IUPAC Name
(2R,3S,4R,5R)-2,3,4,5-

tetrahydroxy-6-chlorooxane

InChI

InChI=1S/C6H11ClO5/c7-1-2-

3(8)4(9)5(10)6(11)12-2/h2-6,8-

11H,1H2/t2-,3-,4+,5-,6+/m1/s1

[2]

InChIKey
QMWDIHPSUCUMFU-

DVKNGEFBSA-N
[2]

SMILES

C(Cl)[C@@H]1--INVALID-

LINK----INVALID-LINK----

INVALID-LINK--O">C@HO

Melting Point 48-53 °C

Solubility
Slightly soluble in methanol

and water.

Synthesis Protocol
The following is a representative protocol for the synthesis of 6-chloro-6-deoxy-D-glucose,

which exists as an equilibrium mixture of anomers including the alpha-d-glucopyranose form.

This method is adapted from established procedures involving the selective chlorination of a

protected glucose derivative.

Materials:

D-glucose

Acetic anhydride

Pyridine
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Thionyl chloride

Methanol

Sodium methoxide solution (1 M in methanol)

Ethanol

Ether

Dowex-50 resin (H+ form)

Activated charcoal

Sodium sulphate

Procedure:

Acetylation of D-glucose: D-glucose is first peracetylated to protect the hydroxyl groups.

Dissolve D-glucose in a mixture of acetic anhydride and pyridine. Stir the reaction mixture at

room temperature until the reaction is complete (monitored by TLC).

Chlorination: The resulting glucose pentaacetate is selectively chlorinated at the C-6

position. The acetylated sugar is dissolved in a suitable solvent (e.g., chloroform) and

reacted with a chlorinating agent like thionyl chloride in the presence of a catalyst. The

reaction is typically carried out at a controlled temperature.

Work-up and Purification of the Acetylated Product: After the reaction, the mixture is washed

with water and a mild base (e.g., sodium bicarbonate solution) to remove excess reagents

and byproducts. The organic layer is dried over anhydrous sodium sulphate, filtered, and the

solvent is evaporated to yield 6-chloro-6-deoxy-D-glucose tetraacetate. The crude product

can be purified by crystallization from ethanol.

Deacetylation: The purified 6-chloro-6-deoxy-D-glucose tetraacetate is deacetylated to obtain

the final product. The tetraacetate is dissolved in methanol, and a catalytic amount of sodium

methoxide solution is added. The reaction is stirred at room temperature until deacetylation

is complete.
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Final Purification: The reaction mixture is neutralized using Dowex-50 (H+) resin. The resin is

filtered off, and the filtrate is concentrated. The residue is dissolved in 50% ethanol and

decolorized with activated charcoal. The solvent is evaporated, and the final product, 6-

chloro-6-deoxy-D-glucose, is crystallized from an ethanol-ether mixture. The resulting

crystals are dried under vacuum.

Biological Activity and Mechanism of Action
6-Chloro-6-deoxy-alpha-d-glucopyranose has been investigated for its biological activities,

most notably its effects on male fertility.

Antifertility Effects
Studies in male rats have demonstrated that oral administration of 6-chloro-6-deoxyglucose

leads to a reversible infertility. This effect is attributed to the compound's ability to impair the

metabolism of spermatozoa.

Mechanism of Action: Inhibition of Glycolysis
The primary mechanism underlying the antifertility effect of 6-Chloro-6-deoxy-alpha-d-
glucopyranose is the inhibition of glycolysis in spermatozoa. Sperm cells rely heavily on

glycolysis for the energy required for motility. This compound specifically targets a key enzyme

in the glycolytic pathway.

Signaling Pathway: Inhibition of Glycolysis in Spermatozoa
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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